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Compound of Interest

Compound Name: Disperse Orange 61

Cat. No.: B1149534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the experimental performance of Disperse
Orange 61 with alternative disperse dyes. It includes a summary of quantitative data, detailed

experimental protocols for key assays, and visualizations of relevant pathways and workflows

to support researchers in their evaluation of this compound.

Comparative Performance of Disperse Dyes
The selection of a disperse dye is critical for achieving desired coloration and durability on

synthetic fibers, particularly polyester. The following table summarizes the performance

characteristics of Disperse Orange 61 and a selection of alternative Disperse Orange dyes

based on available data.
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Dye
Name

C.I. Name
Molecular
Formula

CAS
Number

Light
Fastness
(ISO 105-
B02)

Wash
Fastness
(ISO 105-
C06)

Perspirati
on
Fastness

Disperse

Orange 61
111355

C₁₇H₁₅Br₂

N₅O₂

12270-45-

0
6-7 5 5

Disperse

Orange 25
11227

C₁₇H₁₇N₅O

₂

31482-56-

1
5 4 4-5

Disperse

Orange 30
11119

C₁₆H₁₁N₅O

₄

12223-23-

3
5-6 4-5 4-5

Disperse

Orange 44
11121

C₁₈H₁₈N₄O

₄

12223-85-

7
5 4 4

Experimental Protocols
Reproducibility of experimental results is paramount. The following are detailed methodologies

for key experiments cited in the evaluation of disperse dyes.

Protocol 1: Dyeing of Polyester Fabric
This protocol describes the high-temperature, high-pressure exhaust dyeing method for

polyester fabrics.

Materials:

Polyester fabric

Disperse dye (e.g., Disperse Orange 61)

Dispersing agent

Acetic acid

High-temperature dyeing apparatus
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Spectrophotometer

Procedure:

Prepare a dyebath with a liquor ratio of 10:1 (10 parts water to 1 part fabric by weight).

Add a dispersing agent (e.g., 1 g/L) to the dyebath.

Adjust the pH of the dyebath to 4.5-5.5 with acetic acid.

Add the disperse dye to the dyebath. The concentration will depend on the desired depth of

shade.

Introduce the polyester fabric into the dyebath at room temperature.

Raise the temperature of the dyebath to 130°C at a rate of 2°C per minute.

Maintain the temperature at 130°C for 60 minutes.

Cool the dyebath down to 70°C.

Rinse the dyed fabric with hot and cold water.

Perform reduction clearing to remove unfixed dye from the fabric surface. This typically

involves treating the fabric in a bath containing sodium hydrosulfite and sodium hydroxide.

Rinse the fabric thoroughly and dry.

Evaluate the color yield of the dyed fabric using a spectrophotometer to measure the K/S

value.

Protocol 2: Assessment of Color Fastness to Light (ISO
105-B02)
This protocol outlines the procedure for determining the resistance of the color of textiles to the

action of an artificial light source representative of natural daylight.

Materials:
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Dyed fabric specimen

Blue wool standards (ISO 105-B08)

Xenon arc fading lamp apparatus

Grey scale for assessing color change (ISO 105-A02)

Procedure:

Mount the fabric specimen and a set of blue wool standards on a sample holder.

Partially cover both the specimen and the standards.

Place the sample holder in the xenon arc fading lamp apparatus.

Expose the samples to the light source under specified conditions of temperature and

humidity.

Periodically inspect the samples and continue the exposure until a color change

corresponding to grade 4 on the grey scale is observed on the blue wool standard

corresponding to the expected lightfastness of the sample.

Assess the change in color of the test specimen by comparing the exposed and unexposed

portions with the grey scale. The light fastness is rated from 1 (very poor) to 8 (outstanding)

based on which blue wool standard shows a similar degree of fading.

Protocol 3: Assessment of Color Fastness to Washing
(ISO 105-C06)
This protocol is used to determine the resistance of the color of textiles to domestic or

commercial laundering procedures.

Materials:

Dyed fabric specimen

Multifiber adjacent fabric (e.g., containing wool, cotton, nylon, polyester, acrylic, and acetate)
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ECE reference detergent

Sodium perborate (if required by the specific test conditions)

Launder-Ometer or similar apparatus

Stainless steel balls

Grey scale for assessing staining and color change (ISO 105-A02 and A03)

Procedure:

Prepare a composite specimen by sewing the dyed fabric to a piece of multifiber adjacent

fabric.

Prepare the washing solution with the specified concentration of detergent and sodium

perborate in deionized water.

Place the composite specimen, the washing solution, and the required number of stainless

steel balls into a stainless steel container of the Launder-Ometer.

Agitate the container in the Launder-Ometer for the specified time and at the specified

temperature (e.g., 40°C, 50°C, or 60°C for 30 minutes).

Rinse the composite specimen thoroughly with cold water.

Separate the dyed fabric and the multifiber fabric and dry them in air at a temperature not

exceeding 60°C.

Assess the change in color of the dyed specimen using the grey scale for color change.

Assess the degree of staining on each of the six fibers of the multifiber adjacent fabric using

the grey scale for staining. The ratings are from 1 (heavy staining) to 5 (no staining).

Mandatory Visualizations
Workflow for Cross-Validation of Experimental Results
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The following diagram illustrates a logical workflow for the cross-validation of experimental

results for a compound like Disperse Orange 61.

Phase 1: Initial Screening & Characterization

Phase 2: In-depth Performance & Safety Assessment

Phase 3: Cross-Validation & Data Interpretation

Compound Selection
(Disperse Orange 61)

Physicochemical Characterization
(Purity, Solubility, etc.)

Preliminary Performance Evaluation
(e.g., Dyeing Trials)

Quantitative Performance Testing
(Fastness Properties - ISO Standards)

Toxicological Evaluation
(Cytotoxicity, Mutagenicity)

Comparative Analysis with Alternatives

Independent Laboratory Verification

Statistical Analysis of Results

Peer Review & Publication
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Caption: A workflow for the systematic evaluation and cross-validation of a chemical

compound.

Representative Signaling Pathway for Azo Dye-Induced
Apoptosis
While the specific signaling pathway for Disperse Orange 61-induced apoptosis has not been

fully elucidated, studies on other azo dyes suggest a mechanism involving oxidative stress and

the intrinsic mitochondrial pathway. The following diagram illustrates a plausible pathway.
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Caption: A representative intrinsic apoptosis pathway potentially induced by azo dyes.
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[https://www.benchchem.com/product/b1149534#cross-validation-of-experimental-results-
using-disperse-orange-61]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1149534#cross-validation-of-experimental-results-using-disperse-orange-61
https://www.benchchem.com/product/b1149534#cross-validation-of-experimental-results-using-disperse-orange-61
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1149534?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

